2-(5-chloro-3-fluoropyridin-2-yl)-2-methylpropan-1-amine
Description
“2-(5-Chloro-3-fluoropyridin-2-yl)acetonitrile” is a chemical compound with the CAS Number: 1227572-25-9. It has a molecular weight of 170.57 . The compound is stored in an inert atmosphere at room temperature .
Synthesis Analysis
The synthesis of “2-(5-chloro-3-fluoropyridin-2-yl)acetonitrile” can be achieved from 5-Chloro-2,3-difluoropyridine and Acetonitrile .Molecular Structure Analysis
The IUPAC name of the compound is (5-chloro-3-fluoro-2-pyridinyl)acetonitrile. The InChI Code is 1S/C7H4ClFN2/c8-5-3-6(9)7(1-2-10)11-4-5/h3-4H,1H2 .Physical And Chemical Properties Analysis
The compound has a predicted boiling point of 233.6±35.0 °C and a predicted density of 1.364±0.06 g/cm3 . The predicted pKa is -1.55±0.32 .Safety and Hazards
properties
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CAS RN |
1604818-08-7 |
Molecular Formula |
C9H12ClFN2 |
Molecular Weight |
202.7 |
Purity |
95 |
Origin of Product |
United States |
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